Cas no 71133-25-0 (5-Methoxypyrimidin-4-ol)

5-Methoxypyrimidin-4-ol is a heterocyclic compound featuring a pyrimidine core substituted with a methoxy group at the 5-position and a hydroxyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidine ring facilitates nucleophilic substitution and metal-catalyzed coupling reactions, enabling diverse functionalization. The presence of both methoxy and hydroxyl groups enhances its versatility as a building block for designing bioactive molecules. It is particularly useful in the development of nucleoside analogs and enzyme inhibitors. High purity grades ensure consistent performance in research and industrial applications, supporting precise synthetic pathways.

5-Methoxypyrimidin-4-ol structure

Product Name:5-Methoxypyrimidin-4-ol

CAS No:71133-25-0

MF:C₅H₆N₂O₂

MW:126.113340854645

MDL:MFCD00188075

CID:548087

PubChem ID:581046

Update Time:2025-05-28

5-Methoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 5-Methoxypyrimidin-4-ol
- 4-Hydroxy-5-methoxypyrimidine
- 4-Pyrimidinol,5-methoxy-
- 5-Methoxy-4(3H)-pyrimidinone
- 5-Methoxy-pyrimidin-4-ol
- CS-0341562
- 4(3H)-Pyrimidinone,5-methoxy-(9ci)
- 71133-25-0
- 5-methoxy-1H-pyrimidin-6-one
- A914583
- NoName_630
- 5-methoxy-3H-pyrimidin-4-one
- AC-907/30003042
- 5-Methoxypyrimidin-4(3H)-one
- 4(1H)-pyrimidinone,5-methoxy-
- AKOS006375238
- J-517715
- SB56978
- H10327
- SCHEMBL8983616
- DTXSID60901504
- 4(1H)-Pyrimidinone, 5-methoxy- (9CI)
- GS-5689
- SCHEMBL6168921
- 5-Methoxy-4-pyrimidinol #
- 71133-22-7
- F2147-1084
- SB38412
- SB38357
- EN300-98353
- AKOS016005988
- AKOS015969534
- 5-methoxy-1,4-dihydropyrimidin-4-one
- 4-Pyrimidinol, 5-methoxy-
- MDL： MFCD00188075
- Inchi： 1S/C5H6N2O2/c1-9-4-2-6-3-7-5(4)8/h2-3H,1H3,(H,6,7,8)
- InChI Key： WOKGGVGWBXBJPK-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=CNC1=O

Computed Properties

Exact Mass: 126.04298
Monoisotopic Mass: 126.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 50.7Å²

Experimental Properties

PSA: 55.24

5-Methoxypyrimidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M228005-10mg	5-methoxypyrimidin-4-ol	71133-25-0		10mg	$ 50.00	2022-06-04
TRC	M228005-50mg	5-methoxypyrimidin-4-ol	71133-25-0		50mg	$ 185.00	2022-06-04
TRC	M228005-100mg	5-methoxypyrimidin-4-ol	71133-25-0		100mg	$ 275.00	2022-06-04
Chemenu	CM167474-1g	5-methoxypyrimidin-4-ol	71133-25-0	95%	1g	$380	2021-08-05
Chemenu	CM167474-1g	5-methoxypyrimidin-4-ol	71133-25-0	95%	1g	$353	2024-07-24
eNovation Chemicals LLC	D971191-100mg	5-Methoxy-pyrimidin-4-ol	71133-25-0	95%	100mg	$285	2024-07-28
eNovation Chemicals LLC	D971191-250mg	5-Methoxy-pyrimidin-4-ol	71133-25-0	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	D971191-500mg	5-Methoxy-pyrimidin-4-ol	71133-25-0	95%	500mg	$665	2024-07-28
eNovation Chemicals LLC	D971191-1g	5-Methoxy-pyrimidin-4-ol	71133-25-0	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	D971191-5g	5-Methoxy-pyrimidin-4-ol	71133-25-0	95%	5g	$4475	2024-07-28